Cas no 875400-96-7 (1-(propan-2-yl)piperidin-3-ylmethanamine)
1-(propan-2-yl)piperidin-3-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-Isopropylpiperidin-3-yl)methanamine
- C-(1-Isopropyl-piperidin-3-yl)-methylamine
- [(1-isopropylpiperidin-3-yl)methyl]amine
- 1-(1-ISOPROPYLPIPERIDIN-3-YL)METHANAMINE
- 1-(1-isopropylpiperidin-3-yl)methanamine(SALTDATA: FREE)
- C-(1-isopropylpiperidin-3-yl)methylamine
- Z326202872
- SCHEMBL2425990
- (1-Isopropyl-3-piperidinyl)methanamine, AldrichCPR
- EN300-59450
- C-(1-ISOPROPYLPIPERIDIN-3-YL)-METHYLAMINE
- [1-(propan-2-yl)piperidin-3-yl]methanamine
- AKOS000210663
- AKOS016342157
- 875400-96-7
- (1-propan-2-ylpiperidin-3-yl)methanamine
- 1-(1-Isopropyl-3-piperidinyl)methanamine
- LS-04150
- 1-[1-(propan-2-yl)piperidin-3-yl]methanamine
- MFCD07186370
- SB41231
- HMS1698D05
- BB 0241010
- ALBB-013342
- DB-405840
- G22563
- 1-(propan-2-yl)piperidin-3-ylmethanamine
-
- MDL: MFCD07186370
- Inchi: 1S/C9H20N2/c1-8(2)11-5-3-4-9(6-10)7-11/h8-9H,3-7,10H2,1-2H3
- InChI Key: FGNRRDAUWGLVRV-UHFFFAOYSA-N
- SMILES: N1(C(C)C)CCCC(CN)C1
Computed Properties
- Exact Mass: 156.16300
- Monoisotopic Mass: 156.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3A^2
- XLogP3: 0.9
Experimental Properties
- PSA: 29.26000
- LogP: 1.70370
1-(propan-2-yl)piperidin-3-ylmethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(propan-2-yl)piperidin-3-ylmethanamine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(propan-2-yl)piperidin-3-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018968-1g |
C-(1-Isopropyl-piperidin-3-yl)-methylamine |
875400-96-7 | 1g |
6144CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018968-1g |
C-(1-Isopropyl-piperidin-3-yl)-methylamine |
875400-96-7 | 1g |
6144.0CNY | 2021-07-05 | ||
| TRC | N756818-50mg |
[1-(propan-2-yl)piperidin-3-yl]methanamine |
875400-96-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N756818-100mg |
[1-(propan-2-yl)piperidin-3-yl]methanamine |
875400-96-7 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N756818-500mg |
[1-(propan-2-yl)piperidin-3-yl]methanamine |
875400-96-7 | 500mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM281235-1g |
(1-Isopropylpiperidin-3-yl)methanamine |
875400-96-7 | 95% | 1g |
$161 | 2022-09-29 | |
| Chemenu | CM281235-1g |
(1-Isopropylpiperidin-3-yl)methanamine |
875400-96-7 | 95% | 1g |
$530 | 2021-08-18 | |
| eNovation Chemicals LLC | Y1244433-1g |
C-(1-ISOPROPYL-PIPERIDIN-3-YL)-METHYLAMINE |
875400-96-7 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1244433-5g |
C-(1-ISOPROPYL-PIPERIDIN-3-YL)-METHYLAMINE |
875400-96-7 | 95% | 5g |
$650 | 2024-06-06 | |
| Enamine | EN300-59450-0.05g |
[1-(propan-2-yl)piperidin-3-yl]methanamine |
875400-96-7 | 95.0% | 0.05g |
$40.0 | 2025-03-15 |
1-(propan-2-yl)piperidin-3-ylmethanamine Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 1-(propan-2-yl)piperidin-3-ylmethanamine
Introduction to 1-(propan-2-yl)piperidin-3-ylmethanamine (CAS No. 875400-96-7)
1-(propan-2-yl)piperidin-3-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 875400-96-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its structural properties and potential applications in the development of novel therapeutic agents. The compound features a piperidine ring substituted with a propyl group at the 1-position and an aminomethyl group at the 3-position, which together contribute to its unique chemical and pharmacological profile.
The synthesis and characterization of 1-(propan-2-yl)piperidin-3-ylmethanamine have been subjects of extensive study, particularly in the context of drug discovery and molecular pharmacology. The piperidine scaffold is a common motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of the propyl group at the 1-position enhances the lipophilicity of the molecule, while the aminomethyl group at the 3-position provides a site for further functionalization, enabling the attachment of various pharmacophores.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(propan-2-yl)piperidin-3-ylmethanamine and biological targets. These studies have highlighted its potential as a lead compound in the design of drugs targeting neurological disorders, pain management, and inflammation. The compound's ability to modulate neurotransmitter systems has made it a subject of interest for researchers exploring treatments for conditions such as depression, anxiety, and chronic pain.
In addition to its pharmacological applications, 1-(propan-2-yl)piperidin-3-ylmethanamine has been investigated for its role in chemical biology research. Its structural features make it a valuable tool for studying enzyme mechanisms and receptor binding affinities. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have been able to elucidate the three-dimensional structure of this compound and its complexes with biological targets.
The synthetic pathways for 1-(propan-2-yl)piperidin-3-ylmethanamine have also seen significant development. Modern synthetic methods, including transition metal-catalyzed reactions and asymmetric synthesis, have enabled the efficient production of this compound in high purity. These advancements have not only facilitated its use in research but also opened new avenues for industrial-scale synthesis, making it more accessible for therapeutic applications.
One of the most promising areas of research involving 1-(propan-2-yl)piperidin-3-ylmethanamine is its potential as an intermediate in the synthesis of more complex pharmaceuticals. Its versatile structure allows for modifications at multiple sites, enabling the creation of derivatives with enhanced pharmacological properties. For instance, by introducing additional functional groups or altering the substitution pattern on the piperidine ring, researchers can fine-tune the activity and selectivity of the resulting compounds.
The safety profile of 1-(propan-2-yl)piperidin-3-ylmethanamine has been carefully evaluated through preclinical studies. These investigations have provided insights into its metabolic stability, toxicity profiles, and potential side effects. While further clinical trials are necessary to fully assess its therapeutic potential, preliminary results suggest that it exhibits favorable pharmacokinetic properties and minimal adverse effects at relevant doses.
The future directions for research on 1-(propan-2-yl)piperidin-3-ylylanine (CAS No. 875400967) are vast and exciting. Ongoing studies aim to explore its interactions with a broader range of biological targets and to optimize its chemical structure for improved efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, bringing new therapeutic options to patients in need.
In conclusion,1-(propan2yipiperidin3ylylanine stands as a remarkable compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and molecular biology,make it a valuable asset in the quest for novel treatments across multiple therapeutic areas. As research continues to uncover new applications for this compound,its importance is sure to grow within both academic circles and industrial settings.
875400-96-7 (1-(propan-2-yl)piperidin-3-ylmethanamine) Related Products
- 90-39-1((-)-Sparteine)
- 446-95-7(Genisteine)
- 396133-23-6(N,N,3-trimethylpiperidin-4-amine)
- 26609-68-7(1,9-Methano-2H-pyrido[1,2-a][1,5]diazacyclododecine, tetradecahydro-, (1S,9S,15aR)- (9CI))
- 29073-30-1(2H-Quinolizine,octahydro-3-[(2S)-1-methyl-2-piperidinyl]-, (3S,9aR)-)
- 26609-67-6(1,9-Methano-2H-pyrido[1,2-a][1,5]diazacyclododecine, tetradecahydro-, (1S,9S,15aS)- (9CI))
- 29073-28-7(2H-Quinolizine,octahydro-3-(2S)-2-piperidinyl-, (3S,9aR)-)
- 126825-36-3(Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-(1-methylethyl)-7'-(2-methylpropyl)-)
- 24915-04-6(7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine,dodecahydro-, (7S,7aS,14S,14aS)-)
- 436099-89-7(4-(3-Methyl-piperidin-1-yl)-piperidine)